4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-[2-(diethylamino)ethyl]-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C30H34N4O5S2.ClH/c1-4-33(5-2)15-16-34(30-31-25-19-26-27(20-28(25)40-30)39-18-17-38-26)29(35)23-11-13-24(14-12-23)41(36,37)32(3)21-22-9-7-6-8-10-22;/h6-14,19-20H,4-5,15-18,21H2,1-3H3;1H
• InChI Key: VIONNKAZZFVNJV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)CC5=CC=CC=C5.Cl
• Molecular Formula: C30H35ClN4O5S2
• Molecular Weight: 631.2 g/mol

Description

4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C30H35ClN4O5S2 and its molecular weight is 631.2. The purity is usually 95%.
BenchChem offers high-quality 4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Electrophysiological Activity

Compounds with similar structures have been synthesized and evaluated for their cardiac electrophysiological activity, demonstrating potential as selective class III agents for treating arrhythmias. Morgan et al. (1990) described the synthesis and activity of N-substituted imidazolylbenzamides, indicating the viability of certain moieties for producing class III electrophysiological activity in benzamide series Morgan, T. K., Lis, R., Lumma, W. C., Nickisch, K., Wohl, R., Phillips, G., Gomez, R., Lampe, J., Di Meo, S., & Marisca, A. J. (1990). Journal of medicinal chemistry.

Anticancer Activity

Ravinaik et al. (2021) explored the design, synthesis, and anticancer evaluation of substituted benzamides against various cancer cell lines, demonstrating moderate to excellent anticancer activity. This suggests potential therapeutic applications for compounds with similar structures in oncology Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D. (2021). Russian Journal of Organic Chemistry.

Antimicrobial and Antifungal Activity

Research has also extended into antimicrobial and antifungal applications. Sych et al. (2019) synthesized derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, showing sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans Sych, I., Drapak, I., Suleiman, M., Rakhimova, M. V., Kobzar, N., Sych, I., & Perekhoda, L. (2019). Research Journal of Pharmacy and Technology.

Enzyme Inhibition and Biological Evaluation

Further studies include enzyme inhibition and biological evaluation, demonstrating the potential for developing new pharmaceuticals targeting specific enzymes. For instance, Uto et al. (2009) reported on novel inhibitors of stearoyl-CoA desaturase-1, showcasing significant pharmacological potential Uto, Y., Ogata, T., Kiyotsuka, Y., Miyazawa, Y., Ueno, Y., Kurata, H., Deguchi, T., Yamada, M., Watanabe, N., Takagi, T., Wakimoto, S., Okuyama, R., Konishi, M., Kurikawa, N., Kono, K., & Osumi, J. (2009). Bioorganic & medicinal chemistry letters.